Cas no 2418672-71-4 ((9H-fluoren-9-yl)methyl 4-(3-azido-5-iodophenyl)methylpiperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-(3-azido-5-iodophenyl)methylpiperazine-1-carboxylate
• CAS No: 2418672-71-4
• MF: C₂₆H₂₄IN₅O₂
• MW: 565.405537605286
• CID: 5676432
• PubChem ID: 165772678
• Update Time: 2025-05-19

(9H-fluoren-9-yl)methyl 4-(3-azido-5-iodophenyl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418672-71-4
• EN300-26625713
• (9H-fluoren-9-yl)methyl 4-[(3-azido-5-iodophenyl)methyl]piperazine-1-carboxylate
• (9H-fluoren-9-yl)methyl 4-(3-azido-5-iodophenyl)methylpiperazine-1-carboxylate

• Inchi： 1S/C26H24IN5O2/c27-19-13-18(14-20(15-19)29-30-28)16-31-9-11-32(12-10-31)26(33)34-17-25-23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-8,13-15,25H,9-12,16-17H2
• InChI Key： WNDFIRBEIFLBPM-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1)CN1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 565.09747g/mol
• Monoisotopic Mass: 565.09747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 47.1Ų

Additional information on (9H-fluoren-9-yl)methyl 4-(3-azido-5-iodophenyl)methylpiperazine-1-carboxylate

Introduction to (9H-fluoren-9-yl)methyl 4-(3-azido-5-iodophenyl)methylpiperazine-1-carboxylate (CAS No. 2418672-71-4)

(9H-fluoren-9-yl)methyl 4-(3-azido-5-iodophenyl)methylpiperazine-1-carboxylate) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2418672-71-4, represents a confluence of advanced chemical synthesis and potential therapeutic applications. Its molecular structure, characterized by a fluorene core and a piperazine moiety linked to an azido-substituted phenyl ring, makes it a candidate for various biochemical interactions, particularly in the realm of drug discovery.

The structural features of this compound are particularly noteworthy. The fluorene ring, a well-known luminescent and photostable aromatic system, serves as an excellent scaffold for further functionalization. This is complemented by the piperazine group, which is frequently employed in medicinal chemistry due to its ability to modulate biological pathways through interactions with receptors and enzymes. The presence of both azido and iodine substituents on the phenyl ring introduces additional reactivity, making this compound a versatile intermediate for synthetic chemistry.

In recent years, there has been a surge in research focused on developing novel psychoactive substances that target central nervous system (CNS) receptors. Piperazine derivatives have been extensively studied for their potential as anxiolytics, antidepressants, and antipsychotics. The incorporation of the specific substituents in (9H-fluoren-9-yl)methyl 4-(3-azido-5-iodophenyl)methylpiperazine-1-carboxylate may confer unique pharmacological properties that distinguish it from existing compounds in this class.

One of the most compelling aspects of this compound is its potential utility in the synthesis of more complex molecules. The azido group, for instance, can be readily converted into other functional groups such as amides or alcohols through reduction or displacement reactions. Similarly, the iodine atom can undergo cross-coupling reactions with various organic halides, enabling the construction of diverse molecular architectures. These transformations make (9H-fluoren-9-yl)methyl 4-(3-azido-5-iodophenyl)methylpiperazine-1-carboxylate a valuable building block for medicinal chemists.

The iodine-substituted phenyl ring also suggests potential applications in imaging and diagnostic probes. Iodine-containing compounds are frequently used in positron emission tomography (PET) imaging due to their ability to be radiolabeled with positron-emitting isotopes such as iodine-123 or iodine-124. The presence of multiple reactive sites on this compound allows for selective labeling at various positions, which could enhance the specificity and sensitivity of diagnostic assays.

Furthermore, the fluorene moiety's photophysical properties have been exploited in various applications beyond traditional organic synthesis. Fluorene derivatives are known for their high fluorescence quantum yields and thermal stability, making them suitable candidates for use in optoelectronic devices and bioimaging techniques. The combination of these properties with the pharmacological potential of the piperazine scaffold suggests that (9H-fluoren-9-yl)methyl 4-(3-azido-5-iodophenyl)methylpiperazine-1-carboxylate could serve as a foundation for innovative therapeutic agents or diagnostic tools.

Recent advancements in computational chemistry have also facilitated the exploration of novel derivatives of this compound. Through molecular modeling and virtual screening techniques, researchers can predict the binding affinity and selectivity of various analogs with high precision. This approach has already led to the identification of several promising candidates that exhibit enhanced pharmacological activity while minimizing side effects.

The synthesis of (9H-fluoren-9-yl)methyl 4-(3-azido-5-iodophenyl)methylpiperazine-1-carboxylate represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control over reaction conditions to ensure high yield and purity. Key steps include the introduction of the azido group at the 3-position of the phenyl ring followed by functionalization at the 5-position with an iodine substituent. The final step involves linking these modifications to the piperazine core through a carboxylation reaction.

The choice of starting materials and reagents is critical to achieving optimal results. High-purity precursors are essential to minimize side reactions and impurities that could affect downstream applications. Additionally, catalysts and solvents must be carefully selected to ensure compatibility with sensitive functional groups such as azidos and iodo compounds.

In conclusion, (9H-fluoren-9-yl)methyl 4-(3 azido -5 -iodophenyl )methyl piperazine -1 -carbox ylate (CAS No .2418672 -71 -4) is a versatile compound with significant potential in pharmaceutical research . Its unique structural features make it an excellent candidate for further development into novel therapeutic agents or diagnostic probes . As computational methods continue to advance , researchers will undoubtedly uncover new applications for this remarkable molecule .